(4-Bromo-2-fluorobenzoyl)piperidine

Specification

• CAS No.: 1017035-01-6
• Molecular Formula: C12H13BrFNO
• Molecular Weight: 286.14 g/mol
• IUPAC Name: (4-bromo-2-fluorophenyl)-piperidin-1-ylmethanone
• Standard InChI: InChI=1S/C12H13BrFNO/c13-9-4-5-10(11(14)8-9)12(16)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2
• Standard InChI Key: ZBGVACBSPVNCMO-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=O)C2=C(C=C(C=C2)Br)F
• Canonical SMILES: C1CCN(CC1)C(=O)C2=C(C=C(C=C2)Br)F

Introduction

(4-Bromo-2-fluorobenzoyl)piperidine is a chemical compound that combines a piperidine ring with a bromo-fluorobenzoyl group. This compound is of interest in pharmaceutical and chemical research due to its potential biological activities and synthetic applications. The molecular formula for this compound is C$_{12}$H$_{11}$BrFNO, and its molecular weight is approximately 286.1 g/mol.

Related Compounds and Biological Activities

Related compounds, such as those with similar piperidine structures, have shown promising biological activities. For example, piperidine derivatives have been studied for their inhibitory effects on monoamine oxidases (MAO-A and MAO-B), enzymes involved in neurotransmitter metabolism. The presence of bromo and fluoro substituents can significantly affect the compound's pharmacokinetic properties and biological activity.

Table: Biological Activities of Related Piperidine Compounds

Compound	MAO-A IC$_{50}$ (μM)	MAO-B IC$_{50}$ (μM)	Selectivity Index (SI)
20	0.01446 ± 0.00183	0.01572 ± 0.00192	High for MAO-A
19	Potent	Potent	-
21	Potent	Potent	-

Note: The table refers to compounds discussed in related research but not specifically (4-Bromo-2-fluorobenzoyl)piperidine.

Safety and Handling

Handling (4-Bromo-2-fluorobenzoyl)piperidine requires caution due to its potential chemical hazards. Although specific hazard statements for this compound are not detailed in the available literature, compounds with similar structures often carry warnings related to toxicity and skin/eye irritation.